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Compound of Interest

Compound Name: BU224 hydrochloride

Cat. No.: B1662256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
BU224 hydrochloride is a potent and selective ligand for the imidazoline I2 receptor,

demonstrating potential therapeutic applications in neuroprotection and pain management.

Proper preparation of BU224 hydrochloride solutions is critical for obtaining reliable and

reproducible experimental results. These application notes provide detailed protocols for the

preparation of stock and working solutions for both in vitro and in vivo studies, along with a

summary of its chemical properties and a schematic of its proposed signaling pathway.

Chemical and Physical Properties
BU224 hydrochloride is a white solid with the following properties:

Property Value Reference

Molecular Formula C₁₂H₁₁N₃・HCl [1][2]

Molecular Weight 233.70 g/mol [1][2]

CAS Number 205437-64-5 [1]

Appearance White to off-white solid [2]
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Solubility
The solubility of BU224 hydrochloride in various solvents is summarized below. This

information is crucial for the preparation of appropriate stock and working solutions.

Solvent Solubility Reference

DMSO Soluble to 10 mM [1]

Water >16 mg/mL [2][3]

Ethanol 1.2 mg/mL [2][3]

0.1 M HCl >30 mg/mL [2][3]

0.1 M NaOH 24 mg/mL [2][3]

PBS (pH 7.2) ≥10 mg/mL

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of BU224
hydrochloride in dimethyl sulfoxide (DMSO).

Materials:

BU224 hydrochloride powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Procedure:
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Weighing: Accurately weigh the desired amount of BU224 hydrochloride powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 2.337 mg of BU224 hydrochloride (Molecular Weight = 233.7 g/mol ).

Dissolution: Add the weighed BU224 hydrochloride to a sterile microcentrifuge tube. Add

the calculated volume of anhydrous DMSO. For a 10 mM solution, if you weighed 2.337 mg,

add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the BU224 hydrochloride is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if

necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for

up to six months, protected from light.

Preparation of Working Solutions for In Vitro Cell
Culture Experiments
This protocol outlines the dilution of the DMSO stock solution into aqueous cell culture media

for in vitro assays.

Materials:

10 mM BU224 hydrochloride stock solution in DMSO

Sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile serological pipettes and pipette tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM BU224 hydrochloride stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final working concentrations.
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Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Example Dilution for a 10 µM Working Solution:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium to get a 10 µM solution.

For the final working concentration, add the appropriate volume of this intermediate

dilution to your experimental wells. For instance, to treat cells in 1 mL of medium with a

final concentration of 100 nM, add 10 µL of the 10 µM intermediate solution.

Application: Add the freshly prepared working solution to your cell cultures and proceed with

the experiment.

Preparation of Dosing Solutions for In Vivo Animal
Studies
This protocol details the preparation of a formulation suitable for intraperitoneal (IP) injection in

rodents. The typical dosage for BU224 hydrochloride in mice and rats ranges from 5 to 10

mg/kg.

Materials:

BU224 hydrochloride powder

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80

Sterile Saline (0.9% NaCl)

Sterile tubes

Vortex mixer
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Procedure:

Vehicle Preparation: Prepare the vehicle by mixing the components in the following ratio:

10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

For 1 mL of vehicle: Mix 100 µL of DMSO, 400 µL of PEG300, 50 µL of Tween-80, and 450

µL of Saline.

Dissolving BU224 Hydrochloride:

First, dissolve the required amount of BU224 hydrochloride in DMSO.

Then, add the PEG300 and mix thoroughly.

Next, add the Tween-80 and mix again.

Finally, add the saline to reach the final volume and concentration.

Example for a 5 mg/kg dose in a 25 g mouse with an injection volume of 100 µL:

Calculate the required dose: 5 mg/kg * 0.025 kg = 0.125 mg per mouse.

Calculate the required concentration: 0.125 mg / 0.1 mL = 1.25 mg/mL.

To prepare 1 mL of dosing solution (enough for multiple animals):

Weigh 1.25 mg of BU224 hydrochloride.

Dissolve it in 100 µL of DMSO.

Add 400 µL of PEG300 and vortex.

Add 50 µL of Tween-80 and vortex.

Add 450 µL of Saline and vortex until the solution is clear.

Administration: Administer the freshly prepared solution to the animals via the desired route

(e.g., intraperitoneal injection). It is recommended to prepare this solution fresh on the day of

the experiment.
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Experimental Workflow and Signaling Pathway
The following diagrams illustrate the general workflow for preparing BU224 hydrochloride
solutions and the proposed signaling pathway of the I2 imidazoline receptor.
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Caption: Experimental workflow for preparing BU224 hydrochloride solutions.
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Proposed I2 Imidazoline Receptor Signaling Pathway
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Caption: Proposed signaling pathway for the I2 imidazoline receptor.

Safety Precautions
BU224 hydrochloride is intended for laboratory research use only. Standard laboratory safety

practices should be followed, including the use of personal protective equipment (PPE) such as
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gloves, lab coats, and safety glasses. Handle the compound in a well-ventilated area. Consult

the Safety Data Sheet (SDS) for more detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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